Cas no 361459-12-3 (Propanoic acid, 3-[(1-methylethyl)[(1S)-1-phenylethyl]amino]-3-oxo-)

• Product Name: Propanoic acid, 3-[(1-methylethyl)[(1S)-1-phenylethyl]amino]-3-oxo-
• CAS No: 361459-12-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 1473176
• Update Time: 2024-08-23

Propanoic acid, 3-[(1-methylethyl)[(1S)-1-phenylethyl]amino]-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(1-methylethyl)[(1S)-1-phenylethyl]amino]-3-oxo-

• Inchi： 1S/C14H19NO3/c1-10(2)15(13(16)9-14(17)18)11(3)12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3,(H,17,18)/t11-/m0/s1
• InChI Key： DBHRKEYVXKSSLT-NSHDSACASA-N
• SMILES： C(O)(=O)CC(N(C(C)C)[C@H](C1=CC=CC=C1)C)=O

Computed Properties

• Exact Mass: 249.13657

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 416.1±38.0 °C(Predicted)
• PSA: 57.61
• pka: 4.09±0.32(Predicted)